Cas no 1805066-12-9 (3-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-5-acetic acid)

• Product Name: 3-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-5-acetic acid
• CAS No: 1805066-12-9
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 4889118
• Update Time: 2025-07-19

3-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-5-acetic acid

• Inchi： 1S/C9H10F2N2O3/c10-9(11)7-5(2-12)8(16)4(3-13-7)1-6(14)15/h3,9H,1-2,12H2,(H,13,16)(H,14,15)
• InChI Key： AUOPOVVESCDPTA-UHFFFAOYSA-N
• SMILES： FC(C1=C(CN)C(C(CC(=O)O)=CN1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 388
• XLogP3: -2.6
• Topological Polar Surface Area: 92.4

Additional information on 3-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-5-acetic acid

Comprehensive Overview of 3-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-5-acetic acid (CAS No. 1805066-12-9)

3-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-5-acetic acid (CAS No. 1805066-12-9) is a structurally unique compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a pyridine core substituted with aminomethyl, difluoromethyl, and hydroxyl groups, along with an acetic acid side chain. Its multifunctional design makes it a promising candidate for drug development, particularly in targeting enzymes or receptors where fluorine substitution plays a critical role in binding affinity and metabolic stability.

The incorporation of difluoromethyl groups in drug design has become a trending topic due to their ability to modulate lipophilicity and improve bioavailability. Researchers are increasingly exploring fluorinated compounds like 3-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-5-acetic acid to address challenges in central nervous system (CNS) drug delivery and antimicrobial resistance. This aligns with current industry demands for novel scaffolds that overcome limitations of traditional therapeutics.

From a synthetic chemistry perspective, the preparation of CAS No. 1805066-12-9 involves sophisticated strategies to introduce the difluoromethyl moiety while preserving the integrity of the hydroxypyridine ring. Recent publications highlight innovative methods using fluorinated building blocks or late-stage fluorination, reflecting the growing interest in sustainable fluorination techniques. These advancements are particularly relevant given the pharmaceutical industry's focus on green chemistry principles.

The aminomethyl functionality in this compound opens avenues for further derivatization, making it a versatile intermediate in medicinal chemistry. Computational studies suggest potential interactions with biological targets such as kinases or GPCRs, which are hot topics in precision medicine. This has led to increased patent activity around similar structures, as evidenced by recent filings in the areas of neurodegenerative disease and metabolic disorder treatments.

Analytical characterization of 3-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-5-acetic acid presents interesting challenges due to its zwitterionic nature. Advanced techniques like LC-MS and 2D NMR are typically employed to confirm its structure and purity. These analytical aspects are crucial for quality control in pharmaceutical manufacturing, a subject of heightened regulatory scrutiny in recent years.

Stability studies indicate that the compound demonstrates favorable properties under physiological conditions, with the hydroxyl group contributing to its solubility profile. This characteristic is particularly valuable for formulation scientists working on improving drug delivery systems, another area receiving substantial research investment. The balance between lipophilicity (enhanced by the difluoromethyl group) and hydrophilicity (from the hydroxyl and carboxylate) makes this compound an interesting case study in physicochemical optimization.

In the context of intellectual property landscape, derivatives of CAS No. 1805066-12-9 have appeared in several patent applications related to inflammatory conditions and rare diseases. This reflects broader industry trends where niche therapeutic areas are receiving increased attention from drug developers. The compound's structural features align well with current strategies to address unmet medical needs through targeted small molecule therapies.

From a commercial perspective, the demand for specialized building blocks like 3-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-5-acetic acid continues to grow as pharmaceutical companies expand their screening libraries. Custom synthesis providers have reported increased inquiries for such fluorinated heterocycles, mirroring the industry's shift toward more complex molecular architectures in drug discovery programs.

Environmental and safety assessments of this compound suggest favorable profiles compared to traditional fluorinated compounds, addressing growing concerns about persistent organic pollutants. The strategic placement of fluorine atoms in the difluoromethyl group rather than full perfluorination represents a more sustainable approach to fluorinated drug design, a subject of active discussion in green chemistry forums.

Looking forward, 3-(Aminomethyl)-2-(difluoromethyl)-4-hydroxypyridine-5-acetic acid and its analogs are poised to contribute to several emerging therapeutic areas. Their unique combination of hydrogen bond donors/acceptors and lipophilic elements makes them particularly suitable for challenging targets like protein-protein interactions, a frontier in modern drug discovery. As research continues to unravel the full potential of this chemical scaffold, it will likely remain a compound of significant interest across multiple disciplines.